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Compound of Interest

Compound Name: Ald-PEG4-Azide

Cat. No.: B605289

Get Quote

Technical Overview
Ald-PEG4-Azide is a heterobifunctional crosslinker designed for high-specificity

bioconjugation. It bridges two distinct chemical worlds:

Aldehyde (Ald): Targets primary amines (N-terminus of proteins or Lysine residues) via

reductive amination.

Azide (-N₃): Enables bio-orthogonal "Click Chemistry" (CuAAC or SPAAC) with alkyne-

tagged molecules.[1]

PEG4 Spacer: A hydrophilic tetraethylene glycol linker that enhances water solubility and

reduces steric hindrance.

Critical Stability Warning: This reagent possesses a "dual-sensitivity" profile. The aldehyde is

sensitive to oxidation (air), while the azide is sensitive to photolysis (light). Strict adherence to

the protocols below is required to maintain >95% functional integrity.

The "Golden Rules" of Storage
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Failure to follow these rules is the primary cause of experimental failure (low conjugation

yields).

Parameter Requirement
Scientific Rationale (The
"Why")

Temperature
-20°C (Standard)-80°C (Long-

term >6 mo)

Low temperatures arrest the

kinetics of aldol condensation

(self-polymerization of

aldehydes) and spontaneous

azide decomposition.

Atmosphere Inert Gas (Argon/Nitrogen)

CRITICAL. Aldehydes oxidize

to carboxylic acids in the

presence of atmospheric

oxygen. Once oxidized, the

molecule becomes unreactive

toward amines.

Light Dark / Amber Vials

Azides are thermodynamically

unstable. UV and strong visible

light can trigger the release of

nitrogen (N₂), forming a highly

reactive nitrene species that

degrades the reagent.

Moisture Desiccated

Water promotes the formation

of gem-diols (hydrates) from

aldehydes. While reversible,

moisture accelerates oxidation

and hydrolysis of the PEG

chain over years.

Reconstitution & Handling Workflow
Do not reconstitute the entire vial unless you plan to use it immediately.

Protocol: Creating a Stable Stock Solution
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Equilibration: Allow the vial to warm to room temperature (approx. 20-30 mins) before

opening.

Reason: Opening a cold vial introduces condensation (water) from the air, instantly

degrading the aldehyde.

Solvent Choice:

Recommended: Anhydrous DMSO (Dimethyl sulfoxide) or DMF (Dimethylformamide).

Avoid: Water, Methanol, or Ethanol for stock storage (Nucleophilic solvents can react

reversibly with aldehydes).

Dissolution: Add solvent to achieve a concentration of 10–50 mM. Vortex gently.

Aliquoting: Flash freeze small aliquots (single-use) under Argon.

Storage: Store aliquots at -20°C or -80°C. Do not refreeze after use.

Visual Workflow: Correct Handling

Reagent Arrival
(Lyophilized Solid)

Equilibrate to RT
(Desiccator, 30 min)

Prevent Condensation Solubilize
(Anhydrous DMSO/DMF)

10-50 mM Stock Aliquot & Overlay
(Argon Gas)

Minimize O2 Exposure Store at -20°C/-80°C
(Amber Vial)

Long-term Stability Thaw & Use Immediately
(Do NOT Refreeze)

Experiment Day

Click to download full resolution via product page

Caption: Standard Operating Procedure (SOP) for handling Ald-PEG4-Azide to prevent

moisture ingress and oxidation.

Troubleshooting Guide
This section uses a "Self-Validating" approach. Before blaming the protein or the click reaction,

validate the linker.

Scenario A: Low Conjugation Yield (Reductive
Amination Failed)
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Symptom: The Azide-tagged protein shows no signal, or the mass spec shows unmodified

protein.

Root Cause: The aldehyde group has oxidized to a Carboxylic Acid.[2][3][4][5] This is the

most common failure mode.

Validation Test (The "Silver Mirror" Logic):

Quick Chemical Test: If you have enough material, a Tollen’s test (silver mirror) is positive

for aldehydes but negative for acids.

Analytical (NMR): Dissolve a small amount in d6-DMSO. Look for the aldehyde proton

signal at 9.6–9.8 ppm. If this peak is absent or shifted upfield, the reagent is oxidized.

Solution: Ensure the reaction pH is 6.0–7.5. If the reagent is oxidized, it cannot be salvaged;

discard and open a fresh vial under Argon.

Scenario B: "Click" Reaction Failed (No
Fluorescence/Pull-down)

Symptom: The aldehyde conjugation worked (protein mass increased), but the subsequent

click reaction with an Alkyne-dye failed.

Root Cause:Azide Decomposition. The reagent was likely exposed to light, converting the

azide (-N₃) into a reactive nitrene or amine.[6]

Validation Test (IR Spectroscopy):

Azides have a very distinct, strong anti-symmetric stretch at ~2100 cm⁻¹ in FTIR. If this

peak is weak or absent, the azide is dead.

Solution: Always wrap reaction tubes in aluminum foil during incubation.

Scenario C: Precipitate Formation in Buffer
Symptom: Upon adding the DMSO stock to the aqueous buffer, a cloudy white precipitate

forms.
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Root Cause:Solubility Shock or Oligomerization.

Solubility: Highly concentrated hydrophobic stocks hitting cold water can crash out.

Oligomerization: Old aldehyde stocks can polymerize (aldol condensation).

Solution: Dilute the DMSO stock further before adding to the protein. Ensure the aqueous

buffer is at room temperature, not 4°C, during the mixing step.

Visualizing Degradation Pathways

Active Ald-PEG4-Azide

Oxidation (Air/O2)

Poor Sealing

Photolysis (UV Light)

Clear Vials

Carboxylic Acid derivative
(Unreactive to Amines)

Loss of -CHO

Nitrene / Amine
(Unreactive to Alkynes)

Loss of -N3

Click to download full resolution via product page

Caption: The two primary degradation pathways. Oxidation destroys the amine-reactive end;

Photolysis destroys the click-reactive end.

Frequently Asked Questions (FAQs)
Q1: Can I use Tris or Glycine buffers for the conjugation reaction?

Strictly NO. Tris (Tris(hydroxymethyl)aminomethane) and Glycine contain primary amines.

The Aldehyde group on the linker will react with the buffer instead of your protein

(competitive inhibition), resulting in near-zero yield.

Alternative: Use Phosphate (PBS), HEPES, or MOPS buffers (pH 6.5–7.5).
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Q2: Is the "Rule of Six" relevant for this azide?

Context: The "Rule of Six" states that organic azides are generally safe/non-explosive if the

ratio of Carbon atoms to Nitrogen atoms is ≥ 3 (or C/N > 1).[7]

Answer: Yes, Ald-PEG4-Azide is safe. The PEG backbone provides a high Carbon count,

diluting the energetic density of the azide group.[7] However, always treat azides as heat-

sensitive; do not heat above 40°C or subject to rotary evaporation dryness with heat.

Q3: How long is the reagent stable in solution?

Answer:

In Anhydrous DMSO/DMF (-20°C): 1–3 months.

In Aqueous Buffer:< 4 hours. Aldehydes in water exist in equilibrium with gem-diols and

are prone to oxidation. Prepare immediately before use.

Q4: Does the PEG chain degrade?

Answer: PEG is chemically robust. However, commercial PEGs can contain trace peroxides

which accelerate aldehyde oxidation. Using "High Purity" or "Bioconjugate Grade" solvents

minimizes this risk.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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